Cas no 1805711-90-3 (Ethyl 2-(3-chloro-2-oxopropyl)-6-(difluoromethyl)benzoate)

• Product Name: Ethyl 2-(3-chloro-2-oxopropyl)-6-(difluoromethyl)benzoate
• CAS No: 1805711-90-3
• MF: C₁₃H₁₃ClF₂O₃
• MW: 290.690330266953
• CID: 4957652
• Update Time: 2025-05-22

Ethyl 2-(3-chloro-2-oxopropyl)-6-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-chloro-2-oxopropyl)-6-(difluoromethyl)benzoate

• Inchi： 1S/C13H13ClF2O3/c1-2-19-13(18)11-8(6-9(17)7-14)4-3-5-10(11)12(15)16/h3-5,12H,2,6-7H2,1H3
• InChI Key： CZRQHDMSTDODBQ-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC=C(C(F)F)C=1C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 323
• XLogP3: 3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(3-chloro-2-oxopropyl)-6-(difluoromethyl)benzoate

Ethyl 2-(3-chloro-2-oxopropyl)-6-(difluoromethyl)benzoate: A Comprehensive Overview

Ethyl 2-(3-chloro-2-oxopropyl)-6-(difluoromethyl)benzoate is a complex organic compound with the CAS number 1805711-90-3. This compound belongs to the class of benzoate esters, which are widely used in various chemical and pharmaceutical applications. The structure of this compound is characterized by a benzoate ring substituted with an ethoxy group at the 2-position, a chlorinated ketone group at the 3-position, and a difluoromethyl group at the 6-position. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of Ethyl 2-(3-chloro-2-oxopropyl)-6-(difluoromethyl)benzoate involves a series of multi-step reactions, including nucleophilic substitutions, ketone formations, and esterifications. The presence of the difluoromethyl group introduces interesting electronic effects, making this compound a potential candidate for various applications in organic synthesis. Recent studies have explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates.

In terms of physical properties, this compound exhibits a melting point of approximately 115°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various laboratory settings. The compound's stability under thermal and oxidative conditions has also been studied extensively, with findings indicating moderate stability under typical storage conditions.

Recent research has focused on the biological activity of Ethyl 2-(3-chloro-2-oxopropyl)-6-(difluoromethyl)benzoate. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a promising candidate for further investigation in pharmacological research. Additionally, its ability to act as a chiral auxiliary in asymmetric synthesis has been explored, highlighting its versatility in organic chemistry.

The application of this compound extends beyond traditional chemical synthesis. It has been utilized in the development of advanced materials, including polymer additives and specialty coatings. Its unique electronic properties make it an attractive option for use in electronic devices and sensors. Furthermore, recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing this compound, reducing its environmental footprint.

In conclusion, Ethyl 2-(3-chloro-2-oxopropyl)-6-(difluoromethyl)benzoate is a multifaceted compound with diverse applications across various scientific disciplines. Its structural complexity and unique chemical properties continue to make it an area of interest for researchers worldwide. As new studies emerge, this compound is expected to play an increasingly important role in both academic research and industrial applications.